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Compound of Interest

Compound Name: Butylferrocene, 97%

Cat. No.: B12061408

For Researchers, Scientists, and Drug Development Professionals

n-Butylferrocene is an organometallic compound characterized by a butyl group attached to
one of the cyclopentadienyl rings of a ferrocene molecule. This modification imparts specific
solubility and reactivity characteristics that make it a valuable reagent in various chemical and
industrial applications. This guide provides an overview of its key properties, a representative
experimental protocol for its derivatization, and a look into its applications, particularly in areas
relevant to pharmaceutical and materials science research.

Physicochemical Properties of n-Butylferrocene

The fundamental properties of n-butylferrocene are summarized in the table below, providing a
quick reference for laboratory use.
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Property Value

CAS Number 31904-29-7

Molecular Formula CisaHisFe

Molecular Weight 242.14 g/mol [1][2]

Appearance Clear dark red to brown liquid[1]
Boiling Point 232 °C (at 630 mmHQg)[2]
Density 1.172 g/mL[2]

Solubility Insoluble in water[2]

Experimental Protocol: Synthesis of Ferrocenyl
Silanes from n-Butylferrocene Derivatives

The following is a representative synthetic methodology adapted from procedures for creating
more complex ferrocene derivatives for specialized applications, such as burning rate
accelerators in composite gas generators. This protocol outlines the synthesis of ferrocenyl
silanes from a chloroalkyl derivative of n-butylferrocene.[3]

Objective: To synthesize a ferrocenyl silane via a Grignard reaction followed by silylation.

Materials:

4-Chlorobutylferrocene (derivative of n-butylferrocene)

Magnesium turnings

Chlorodimethylsilane

Anhydrous Tetrahydrofuran (THF)

Standard glassware for air-sensitive reactions (Schlenk line, nitrogen atmosphere)

Methodology:
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e Grignard Reagent Formation:

o In a flame-dried, three-necked flask under a nitrogen atmosphere, add magnesium
turnings.

o Dissolve 4-chlorobutylferrocene in anhydrous THF and add it dropwise to the magnesium
turnings with stirring.

o The reaction mixture is gently heated to initiate the formation of the Grignard reagent,
which is observed by a change in color and the consumption of magnesium. The reaction
is continued until the magnesium is fully consumed.

« Silylation:
o The freshly prepared Grignard reagent is cooled in an ice bath.

o Chlorodimethylsilane, dissolved in anhydrous THF, is added dropwise to the stirred
Grignard solution.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure the completion of the reaction.

o Work-up and Purification:

o The reaction is quenched by the slow addition of a saturated agueous solution of
ammonium chloride.

o The organic layer is separated, and the aqueous layer is extracted with an appropriate
organic solvent (e.qg., diethyl ether).

o The combined organic extracts are washed with brine, dried over anhydrous sodium
sulfate, and the solvent is removed under reduced pressure.

o The crude product is then purified using column chromatography on silica gel to yield the
desired ferrocenyl silane.

Characterization: The structure of the synthesized compound can be confirmed using
spectroscopic methods such as FT-IR, *H NMR, and 3C NMR spectroscopy.[3]
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Logical Workflow: Application of Ferrocene
Derivatives in Research and Development

The following diagram illustrates a generalized workflow for the application of n-butylferrocene
and its derivatives in various research and development fields, from initial synthesis to final

application.
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Logical workflow for ferrocene derivative applications.

Core Applications
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n-Butylferrocene and its derivatives have found utility in a wide range of applications:

« Pharmaceuticals: Ferrocene-containing compounds have been investigated for their
therapeutic potential. For instance, ferroquine, a ferrocene-chloroquine analog, has
demonstrated significant antimalarial activity.[4] Ferrocene derivatives are also explored for
their anti-tumor properties.[5]

o Catalysis: In synthetic chemistry, these compounds serve as catalysts in various reactions,
including electrochemical redox processes.[5][6]

o Fuel Additives: Ferrocene and its derivatives act as antiknock agents and promote the
smokeless combustion of fuels.[5]

e Polymer Science: They are used as activators in polymerization processes and can enhance
the thermal and UV stability of polymers.[5]

o Electronics: In the electronics sector, they are used to stabilize current in electrodes and in
the fabrication of semiconductor chips through chemical vapor deposition.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12061408#cas-number-and-molecular-weight-of-n-
butylferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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